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CAS No.: 1603-84-5
Cat. No.: B154224
Get Quote
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Disclaimer: No specific Safety Data Sheet (SDS) for Carbonyl selenide (COSe) has been
found in publicly available resources. The following guidance is based on the known properties
of Carbonyl selenide, general safety protocols for highly toxic gases, and data from analogous
selenium compounds. Researchers must exercise extreme caution and conduct a thorough risk
assessment before handling this substance.

Carbonyl selenide is a colorless, toxic gas with an unpleasant odor.[1][2] Due to its high
toxicity, all handling procedures must be conducted in a controlled environment by trained
personnel.

l. Personal Protective Equipment (PPE)

Given the gaseous nature and presumed high toxicity of Carbonyl selenide, a stringent PPE
protocol is mandatory. This includes multiple layers of protection.

A. Respiratory Protection: A self-contained breathing apparatus (SCBA) is the minimum
requirement when handling Carbonyl selenide.[3][4] Standard air-purifying respirators are not
sufficient. All personnel handling the gas must be fit-tested and trained in the use of SCBA.
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B. Eye and Face Protection: Gas-tight chemical safety goggles and a full-face shield are
required to protect against any potential contact with the gas.[4]

C. Skin and Body Protection: A fully encapsulating chemical protective suit is necessary to
prevent skin contact.[3] Standard laboratory coats are inadequate. Chemical-resistant gloves,
such as neoprene or nitrile, should be worn, with a second pair of heavy-duty gloves over the
first.[5] Protective footwear with steel toes is also recommended.

Table 1: Summary of Required Personal Protective Equipment

Body Part Required PPE Specifications
) Self-Contained Breathing NIOSH-approved, positive-
Respiratory
Apparatus (SCBA) pressure
Gas-tight chemical goggles Must provide a complete seal
Eyes/Face )
and a full-face shield around the eyes
Inner: Chemical-resistant (e.g.,
Hands Double-gloved o
Nitrile); Outer: Heavy-duty
Bod Fully encapsulating chemical Provides full-body protection
0
Y protective suit from gas
Feet Chemical-resistant steel-toed To be worn inside the suit or as
ee
boots part of an encapsulating suit

Il. Operational Plan: Handling Procedures

All operations involving Carbonyl selenide must be performed within a certified and properly
functioning fume hood or a glovebox.

A. Preparation:

» Ensure the fume hood or glovebox has been certified within the last year and is functioning
correctly.

e Post warning signs indicating the use of a highly toxic gas.
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e Have all necessary equipment and reagents inside the hood before introducing Carbonyl
selenide.

* An emergency response plan, including the location of safety showers, eyewash stations,
and emergency contact numbers, must be in place and clearly understood by all personnel.

B. Handling:
o Work with the smallest possible quantities of the gas.
o Use a buddy system; never work alone when handling highly toxic substances.

o Continuously monitor the work area for any leaks using an appropriate gas detection system,
if available for selenium compounds.

» All manipulations should be carried out in a well-ventilated area, specifically within the
confines of the primary engineering control (fume hood or glovebox).[5][6]

C. Emergency Procedures:

 In case of inhalation: Immediately move the affected person to fresh air. Call for immediate
medical assistance. If breathing has stopped, provide artificial respiration, but only if you are
trained and equipped to do so without risking your own exposure.

« In case of skin contact: Remove contaminated clothing immediately and wash the affected
area with copious amounts of soap and water for at least 15 minutes. Seek immediate
medical attention.

 In case of eye contact: Immediately flush the eyes with large amounts of water for at least 15
minutes, lifting the upper and lower eyelids. Seek immediate medical attention.

 In case of a leak: Evacuate the area immediately.[3] Alert others in the vicinity and contact
the institution's emergency response team. Do not attempt to clean up a leak without proper
training and equipment.

lll. Disposal Plan
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Disposal of Carbonyl selenide and any contaminated materials must be handled as
hazardous waste.

e Gas Disposal: Unused Carbonyl selenide gas must be neutralized before disposal. This
should be done through a chemical scrubber system designed for toxic gases. The specific
scrubbing solution will depend on the chemical properties of Carbonyl selenide; a solution
capable of reacting with and neutralizing selenium compounds should be used.

o Contaminated Materials: All disposable items that have come into contact with Carbonyl
selenide, including gloves, suits, and labware, must be collected in a designated, sealed,
and clearly labeled hazardous waste container.

e Waste Pickup: Contact your institution's environmental health and safety (EHS) office to
arrange for the pickup and disposal of the hazardous waste. Do not attempt to dispose of
this material through standard waste streams.

Quantitative Data

As there is no specific published occupational exposure limit for Carbonyl selenide, the limits
for other toxic selenium compounds, such as hydrogen selenide, should be considered as a
conservative guide.

Table 2: Exposure Limits for Analogous Selenium Compounds

Compound OSHA PEL (TWA)  NIOSH REL (TWA)  ACGIH TLV (TWA)

Hydrogen Selenide

(as Se) 0.05 ppm (0.2 mg/m3) 0.05 ppm (0.2 mg/m3) 0.05 ppm (0.2 mg/m3)
as Se

Selenium Compounds

0.2 mg/m3 0.2 mg/m3 0.2 mg/m3
(as Se)

Data sourced from publicly available SDS for hydrogen selenide and general selenium
compounds.

Experimental Workflow for Safe Handling
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The following diagram outlines the logical workflow for safely handling Carbonyl selenide in a
laboratory setting.
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Caption: Logical workflow for the safe handling of Carbonyl selenide.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States
Phone: (601) 213-4426
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Contact our Ph.D. Support Team for a compatibility check
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